N-(4-ethylphenyl)-4-(4-methoxyphenoxy)butanamide
Description
N-(4-ethylphenyl)-4-(4-methoxyphenoxy)butanamide, also known as S-23, is a non-steroidal selective androgen receptor modulator (SARM). It was developed by GTx, Inc. for the treatment of muscle wasting and osteoporosis. SARMs are a class of compounds that selectively target androgen receptors in the body, leading to anabolic effects on muscle and bone tissue without the androgenic side effects seen with traditional anabolic steroids.
Scientific Research Applications
Antimitotic Agents and Biological Activity
Research has explored the biological activity of compounds structurally related to "N-(4-ethylphenyl)-4-(4-methoxyphenoxy)butanamide," including their roles as antimitotic agents. The study of chiral isomers of ethyl [5-amino-1,2-dihydro-3-(4-hydroxyphenyl)-2-methylpyrido[3,4-b]pyrazin-7-yl]carbamate revealed insights into their metabolism and biological potency in various systems, suggesting the potential of similar compounds for biomedical applications (Temple & Rener, 1992).
Antimicrobial and Anticancer Applications
A derivative closely related to "N-(4-ethylphenyl)-4-(4-methoxyphenoxy)butanamide" demonstrated significant antimicrobial and anticancer activity. The compound "N-[(4-methoxyphenyl)]-4-oxo-4-[oxy]butanamide" showed promising results against lung carcinoma and leishmanial activities, as well as exhibiting urease inhibition capabilities. This study underscores the compound's potential in the development of new therapeutic agents (Sirajuddin et al., 2015).
Material Science and Polymer Chemistry
In the realm of materials science, derivatives of "N-(4-ethylphenyl)-4-(4-methoxyphenoxy)butanamide" have been investigated for their application in the synthesis of renewable thermosetting resins. A study demonstrated the synthesis of a renewable bisphenol derived from eugenol, leading to a bis(cyanate) ester with excellent thermal stability and potential for maritime environments. This research highlights the versatility of such compounds in creating sustainable materials (Harvey et al., 2014).
properties
IUPAC Name |
N-(4-ethylphenyl)-4-(4-methoxyphenoxy)butanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO3/c1-3-15-6-8-16(9-7-15)20-19(21)5-4-14-23-18-12-10-17(22-2)11-13-18/h6-13H,3-5,14H2,1-2H3,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVNYOJJMFRKVSF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CCCOC2=CC=C(C=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethylphenyl)-4-(4-methoxyphenoxy)butanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-(2-(Benzo[d][1,3]dioxol-5-yl)cyclopropanecarbonyl)piperazin-1-yl)(2,5-dimethylfuran-3-yl)methanone](/img/structure/B2399537.png)
![N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxochromen-2-yl]furan-2-carboxamide](/img/structure/B2399539.png)
![N-[[5-bromo-2-(difluoromethoxy)phenyl]methyl]-2-chloropyridine-4-carboxamide](/img/structure/B2399544.png)
![N-(3,5-dimethylphenyl)-3-{[4-(propan-2-yl)phenyl]sulfonyl}[1,2,3]triazolo[1,5-a]quinazolin-5-amine](/img/structure/B2399547.png)
![N~1~-(2-chloro-4-fluorophenyl)-2-[3-cyclopropyl-5-(1-pyrrolidinylcarbonyl)-1H-pyrazol-1-yl]acetamide](/img/structure/B2399550.png)
![2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B2399551.png)